Cas no 121207-31-6 (BODIPY 493/503)

• Product Name: BODIPY 493/503
• CAS No: 121207-31-6
• MF: C₁₄H₁₇BF₂N₂
• MW: 262.105990171433
• MDL: MFCD00467372
• CID: 184909
• PubChem ID: 253659974
• Update Time: 2025-10-28

BODIPY 493/503 Chemical and Physical Properties

Names and Identifiers

• Boron,[2-[1-(3,5-dimethyl-2H-pyrrol-2-ylidene-kN)ethyl]-3,5-dimethyl-1H-pyrrolato-kN]difluoro-, (T-4)-
• [[(3,5-Dimethyl-1H-pyrrol-2-yl)(3,5-dimethyl-2H-pyrrol-2-ylidene)methyl]methane](difluoroborane)
• 4,4-Difluoro-1,3,5,7,8-pentamethyl-4-bora-3a,4a-diaza-s-indacene
• EverFluor
• PYRROMETHENE 546 *FLUORESCENCE REFERENCE STANDARD*
• 1,3,5,7,8-pentamethyl-4,4-difluoro-4-bora-3a,4a-diaza-s-indacene
• 4,4-difluoro-1,3,4,5,7-quantmethyl-4-bora-3a,4a-diaza-s-indacene
• 4,4-difluoro-1,3,5,7,8-pentamethyl-4-bora-3a,4a,diaza-s-indacene
• 4,4-difluoro-1,3,5,7,8-pentamethyl-BODIPY
• Difluoro{2-[1-(3,5-dimethyl-2H-pyrrol-2-ylidene-N)ethyl]-3,5-dimethyl-1H-pyrrolato-N}boron
• Pyrromethene 546
• 1,3,5,7,8-Pentamethyl-4,4-difluorro-4-bora-3a,4a-diaza-s-indacene
• 2-[1-(3,5-Dimethyl-2H-pyrrol-2-ylidene)ethyl]-3,,5-dimethyl-1H-pyrrole, boron complex
• PM 546
• PMPBF2
• [[2-[1-(3,5-Dimethyl-2H-pyrrol-2-ylidene)ethyl]-3,5-dimethyl-1H-pyrrolato-N1,N2]difluoro]boron
• Pyrromethene 546 (purified by sublimation)
• 1,3,5,7,8-pentaethyl-BODIPY
• 1,3,5,7,8-Pentamethyl-BODIPY
• [[2-[1-(3,5-Dimethyl-2H-pyrrol-2-ylidene)ethyl]-3,5-dimethyl-
• 503
• BODIPY 493
• BODIPY(R) 493
• D4341
• 1,3,5,7,8-Pentamethyl-4,4-difluoro-3a-azonia-4a-aza-4-bora(V)-s-indacene-5-ide
• {2-[1-(3
• BODIPY 493/503
• ylidene)methyl]methane](difluoroborane)
• AMY3546
• {2-[1-(3,5-Dimethyl-2H-pyrrol-2-ylidene-kappaN)ethyl]-3,5-dimethyl-1H-pyrrolato-kappaN}(difluoro)boron
• 2,2-DIFLUORO-4,6,8,10,12-PENTAMETHYL-1??,3-DIAZA-2-BORATRICYCLO[7.3.0.0(3),?]DODECA-1(12),4,6,8,10-PENTAEN-1-YLIUM-2-UIDE
• 2,2-difluoro-4,6,8,10,12-pentamethyl-3-aza-1-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-1(12),4,6,8,10-pentaene
• FT-0701408
• CHEMBL3794349
• 5,5-Difluoro-1,3,7,9,10-pentamethyl-5H-dipyrrolo[1,2-c:2 inverted exclamation mark ,1 inverted exclamation mark -f][1,3,2]diazaborinin-4-ium-5-uide
• SCHEMBL14020660
• [[(3,5-Dimethyl-1H-pyrrol-2-yl)(3,5-dimethyl-2H-pyrrol-2-ylidene)methyl]methane](difluoroborane) (purified by sublimation)
• [[(3,5-Dimethyl-1H-pyrrol-2-yl)(3,5-dimethyl-2H-pyrrol-2-
• SY056362
• BDP 493/503 lipid stain
• T70146
• AS-71734
• 5,5-Difluoro-1,3,7,9,10-pentamethyl-5H-dipyrrolo[1,2-c:2',1'-f][1,3,2]diazaborinin-4-ium-5-uide
• MFCD00467372
• 5,5-Difluoro-1,3,7,9,10-pentamethyl-5H-4l4,5l4-dipyrrolo[1,2-c:2',1'-f][1,3,2]diazaborinine
• D5724
• DTXSID50563812
• YSZC157
• AKOS037646964
• [[(3 pound not5-Dimethyl-1H-pyrrol-2-yl)(3 pound not5-dimethyl-2H-pyrrol-2-ylidene)methyl]methane](difluoroborane)
• 121207-31-6
• R12-0001
• DB-083066
• PM546

• MDL： MFCD00467372
• Inchi： 1S/C14H17BF2N2/c1-8-6-10(3)18-13(8)12(5)14-9(2)7-11(4)19(14)15(18,16)17/h6-7H,1-5H3
• InChI Key： DRJHPEGNOPSARR-UHFFFAOYSA-N
• SMILES： F[B-]1(N2C(C)=CC(C)=C2C(C)=C2C(C)=CC(C)=[N+]21)F

Computed Properties

• Exact Mass: 262.14500
• Monoisotopic Mass: 262.1452850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.9

Experimental Properties

• Color/Form: No data available
• Melting Point: 257°C(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 13.32000
• LogP: 2.82650
• λmax: 496(CH2Cl2)(lit.)
• Vapor Pressure: No data available

BODIPY 493/503 Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on BODIPY 493/503

BODIPY 493/503: A Comprehensive Overview

BODIPY 493/503, also known by its CAS number 121207-31-6, is a highly versatile and widely used fluorescent dye. This compound belongs to the BODIPY (boron dipyrromethene) family, which is renowned for its exceptional photophysical properties. The BODIPY 493/503 dye is particularly valued for its bright fluorescence, high photostability, and ability to emit light in the visible spectrum, making it an ideal choice for various applications in fluorescence-based technologies.

The BODIPY 493/503 dye is characterized by its unique structure, which consists of a boron atom at the center of a dipyrromethene framework. This structure gives rise to its distinctive absorption and emission properties. The compound exhibits strong absorption in the near-infrared region and emits light in the green region of the spectrum, with emission peaks at 493 nm and 503 nm, hence its name. Its high molar absorptivity and quantum yield make it highly suitable for applications where sensitivity and brightness are critical.

Recent advancements in fluorescence imaging have further highlighted the potential of BODIPY 493/503 in biomedical research. Studies have demonstrated its ability to serve as a probe for intracellular imaging, enabling researchers to track cellular processes with unprecedented clarity. The dye's compatibility with various labeling techniques, including antibody conjugation and polymer embedding, has expanded its utility in diagnostics and therapeutic monitoring.

In addition to its use in biological systems, BODIPY 493/503 has found applications in chemical sensing and environmental monitoring. Its ability to respond to changes in pH, temperature, and the presence of specific analytes makes it a valuable tool for detecting contaminants in water and air. Researchers have developed sensors based on BODIPY 493/503 that can detect heavy metals, such as lead and mercury, with high sensitivity.

The versatility of BODIPY 493/503 extends to materials science as well. It has been incorporated into polymer matrices to create fluorescent materials for optoelectronic devices. The dye's stability under harsh conditions makes it suitable for use in organic light-emitting diodes (OLEDs) and solar cells. Recent studies have explored the use of BODIPY 493/503 in perovskite solar cells, where it acts as an efficient sensitizer, enhancing the overall efficiency of the device.

One of the most promising areas of research involving BODIPY 493/503 is its application in drug delivery systems. The dye's ability to fluoresce upon interaction with specific biomolecules has led to its use as a marker for drug release kinetics. By tagging drugs with BODIPY 493/50, researchers can monitor drug distribution and efficacy in real-time, providing valuable insights into therapeutic outcomes.

The development of novel derivatives of BODIPY 493/50 has further expanded its application potential. For instance, researchers have synthesized water-soluble versions of the dye by attaching hydrophilic groups such as polyethylene glycol (PEG). These derivatives are particularly useful in aqueous environments, such as cell culture media or bodily fluids, where traditional dyes may not perform optimally.

Another area where BODIPY 49 has shown significant promise is in super-resolution microscopy. Its high photostability allows for extended imaging sessions without photobleaching, enabling researchers to capture dynamic processes at unprecedented spatial resolution. This capability has been instrumental in advancing our understanding of cellular dynamics and molecular interactions.

In summary, BODIPY 49 is a multifaceted fluorescent dye with applications spanning biomedical research, chemical sensing, materials science, and environmental monitoring. Its exceptional photophysical properties and versatility make it an invaluable tool for scientists across various disciplines. As research continues to uncover new applications for this compound, we can expect even greater contributions from BODI PY 49 to the fields of science and technology.